Cas no 2460740-49-0 (rac-(1R,2R)-1-azido-2-methanesulfonylcyclopentane, trans)

• Product Name: rac-(1R,2R)-1-azido-2-methanesulfonylcyclopentane, trans
• CAS No: 2460740-49-0
• MF: C₆H₁₁N₃O₂S
• MW: 189.235439538956
• MDL: MFCD32704944
• CID: 5670968
• PubChem ID: 155821586
• Update Time: 2025-11-06

rac-(1R,2R)-1-azido-2-methanesulfonylcyclopentane, trans Chemical and Physical Properties

Names and Identifiers

• EN300-26979939
• rac-(1R,2R)-1-azido-2-methanesulfonylcyclopentane
• (1R,2R)-1-Azido-2-methylsulfonylcyclopentane
• 2460740-49-0
• rac-(1R,2R)-1-azido-2-methanesulfonylcyclopentane, trans

• MDL： MFCD32704944
• Inchi： 1S/C6H11N3O2S/c1-12(10,11)6-4-2-3-5(6)8-9-7/h5-6H,2-4H2,1H3/t5-,6-/m1/s1
• InChI Key： IQNPUPHSNSUWBD-PHDIDXHHSA-N
• SMILES： S(C)([C@@H]1CCC[C@H]1N=[N+]=[N-])(=O)=O

Computed Properties

• Exact Mass: 189.05719778g/mol
• Monoisotopic Mass: 189.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.9Ų

Additional information on rac-(1R,2R)-1-azido-2-methanesulfonylcyclopentane, trans

rac-(1R,2R)-1-azido-2-methanesulfonylcyclopentane, trans

The compound rac-(1R,2R)-1-azido-2-methanesulfonylcyclopentane, trans (CAS No. 2460740-49-0) is a highly specialized organic compound with significant applications in the fields of organic synthesis and materials science. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable building block in the construction of complex molecules. The molecule consists of a cyclopentane ring with two substituents: an azide group (-N3) at position 1 and a methanesulfonyl group (-SO2CH3) at position 2. The stereochemistry of the compound is defined as racemic (rac), with the configuration (1R,2R) and the trans arrangement of the substituents.

Recent advancements in synthetic chemistry have highlighted the importance of such compounds in the development of novel materials and pharmaceuticals. The azide group in rac-(1R,2R)-1-azido-2-methanesulfonylcyclopentane, trans is particularly reactive and can undergo various transformations, such as click chemistry reactions, to form stable covalent bonds. This reactivity makes it an ideal candidate for applications in drug delivery systems and bioconjugation technologies. Moreover, the methanesulfonyl group introduces additional functionality, enabling further chemical modifications to tailor the compound's properties for specific applications.

One of the most promising areas of research involving this compound is its use in the synthesis of advanced polymers. The cyclopentane ring provides structural rigidity, while the azide and methanesulfonyl groups offer sites for functionalization. By incorporating rac-(1R,2R)-1-azido-2-methanesulfonylcyclopentane, trans into polymer backbones, scientists have been able to create materials with enhanced mechanical properties and improved biocompatibility. These materials are being explored for use in biomedical devices and tissue engineering scaffolds.

In addition to its role in materials science, rac-(1R,2R)-1-azido-2-methanesulfonylcyclopentane, trans has also gained attention in medicinal chemistry. The compound's stereochemistry plays a crucial role in its interactions with biological systems. Recent studies have demonstrated that this compound can act as a chiral auxiliary in asymmetric synthesis, facilitating the construction of enantiomerically pure compounds with high efficiency. This capability is particularly valuable in the development of new drugs, where stereochemistry often determines therapeutic efficacy and safety.

The synthesis of rac-(1R,2R)-1-azido-2-methanesulfonylcyclopentane, trans involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the cyclopentane ring through cycloaddition reactions or ring-closing metathesis, followed by selective functionalization to introduce the azide and methanesulfonyl groups. The stereochemical outcome is carefully controlled through the use of chiral catalysts and enantioselective reactions.

Despite its complexity, rac-(1R,2R)-1-azido-2-methanesulfonylcyclopentane, trans is increasingly being recognized for its potential in addressing challenges across multiple disciplines. Its unique combination of reactivity and stereochemical control makes it a versatile tool for researchers seeking to push the boundaries of organic synthesis and materials science.